Cas no 2092724-59-7 ((1-((5-methylthiophen-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-((5-methylthiophen-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2092724-59-7
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 5723719
• PubChem ID: 121200301
• Update Time: 2025-06-14

(1-((5-methylthiophen-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [1-[(5-methylthiophen-2-yl)methyl]triazol-4-yl]methanol
• (1-((5-methylthiophen-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol
• starbld0024515
• F1907-3084
• AKOS026707994
• 2092724-59-7

• Inchi： 1S/C9H11N3OS/c1-7-2-3-9(14-7)5-12-4-8(6-13)10-11-12/h2-4,13H,5-6H2,1H3
• InChI Key： QVFTTYSZIBEOKQ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CN1C=C(CO)N=N1

Computed Properties

• Exact Mass: 209.06228316g/mol
• Monoisotopic Mass: 209.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 79.2Ų

Additional information on (1-((5-methylthiophen-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol

Comprehensive Overview of (1-((5-methylthiophen-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2092724-59-7)

The compound (1-((5-methylthiophen-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2092724-59-7) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This molecule combines a 1,2,3-triazole core with a 5-methylthiophene moiety, linked via a methylene bridge, and further functionalized with a methanol group. Such a combination of heterocyclic and aromatic systems makes it a versatile scaffold for drug discovery and other advanced applications.

One of the most intriguing aspects of (1-((5-methylthiophen-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol is its potential role in click chemistry, a field that has revolutionized synthetic organic chemistry. The 1,2,3-triazole ring, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), is known for its stability and bioorthogonality, making it a valuable tool in bioconjugation and drug design. Researchers are increasingly exploring this compound for its ability to serve as a linker or building block in the development of novel therapeutics, particularly in targeted drug delivery systems.

In the context of drug discovery, the 5-methylthiophene moiety in this compound is of particular interest. Thiophene derivatives are widely recognized for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a methanol group further enhances the molecule's solubility and reactivity, making it a promising candidate for further derivatization. Recent studies have highlighted its potential in designing small-molecule inhibitors for enzymes involved in metabolic pathways, which aligns with the growing demand for precision medicine.

Another area where (1-((5-methylthiophen-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol shows promise is in material science. The compound's ability to form stable complexes with metals and other organic molecules makes it a potential candidate for developing functional materials, such as sensors or catalysts. Its heterocyclic nature also lends itself to applications in organic electronics, where conjugated systems are essential for charge transport. This versatility has sparked interest among researchers working on next-generation optoelectronic devices.

From a synthetic perspective, the preparation of (1-((5-methylthiophen-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol involves multi-step organic transformations, often starting from commercially available 5-methylthiophene-2-carbaldehyde. The use of click chemistry methodologies ensures high yields and regioselectivity, which is critical for scaling up production. Recent advancements in green chemistry have also explored eco-friendly routes to synthesize this compound, addressing the increasing focus on sustainable practices in chemical manufacturing.

Given the rising interest in personalized medicine and biocompatible materials, (1-((5-methylthiophen-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol is poised to play a pivotal role in future innovations. Its compatibility with high-throughput screening platforms further enhances its appeal, as researchers seek to identify new bioactive molecules efficiently. As the scientific community continues to explore its applications, this compound is likely to emerge as a key player in interdisciplinary research.

In summary, (1-((5-methylthiophen-2-yl)methyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2092724-59-7) represents a fascinating intersection of chemistry, biology, and materials science. Its structural uniqueness, combined with its potential applications in drug development and advanced materials, makes it a compound worthy of continued investigation. As research progresses, it is expected to contribute significantly to addressing some of the most pressing challenges in modern science and technology.